Cas no 54322-20-2 (Sodium 4-Chloro-1-hydroxybutanesulfonate)

• Product Name: Sodium 4-Chloro-1-hydroxybutanesulfonate
• CAS No: 54322-20-2
• MF: C₄H₈ClNaO₄S
• MW: 210.61169052124
• MDL: MFCD00671477
• CID: 56571
• PubChem ID: 44475816
• Update Time: 2025-10-31

Sodium 4-Chloro-1-hydroxybutanesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 4-chloro-1-hydroxybutane-1-sulfonate
• 4-CHLOROBUTYRALDEHYRALDEHYDE SODIUM BISULFITE ADDUCT
• 4-Chloro-1-Hydroxy Butane Sulphonic Acid Sodium Salt
• 4-chloro-1-hydroxy-1-butane sulfonate sodium
• 4-CHLORO-1-HYDROXY BUTANE SULPHONIC ACID SODIUM SALT (FOR TRIPTANS)
• Sodium 4-chloro-1-hydroxybutanesulfonate
• 4-chlorobutyraldehyde sodium bisulphate
• AC-3477
• 4-Chloro-1-hydroxybutane-1-sulphonic acid sodium salt
• DTXSID10659220
• 79AUM370AQ
• AKOS015898794
• MFCD00671477
• CS-W006452
• sodium4-chloro-1-hydroxybutanesulfonate
• 1-Butanesulfonic acid, 4-chloro-1-hydroxy-, sodium salt (1:1)
• 4-Chloro-1-hydroxy-butane-1-sulfonic acid sodium salt
• sodium;4-chloro-1-hydroxybutane-1-sulfonate
• SCHEMBL5149657
• FT-0654510
• A830099
• EC 406-190-5
• sodium 4-chloro-1-hydroxy-1-butanesulfonate
• UNII-79AUM370AQ
• 4-Chloro-1-hydroxy-1-butane sulfonate sodium salt
• sodium 4-chloro-1-hydroxy-butane-1-sulfonate
• SY278818
• C4H8ClNaO4S
• 54322-20-2
• BCP14115
• 4-chloro-1-hydroxybutane sulphonic acid sodium salt
• 1-Butanesulfonic acid, 4-chloro-1-hydroxy-, monosodium salt
• LLLJQYKPVYUIGX-UHFFFAOYSA-M
• DTXCID30609969
• sodium,4-chloro-1-hydroxybutane-1-sulfonate
• Sodium 4-Chloro-1-hydroxybutanesulfonate

• MDL： MFCD00671477
• Inchi： 1S/C4H9ClO4S.Na/c5-3-1-2-4(6)10(7,8)9;/h4,6H,1-3H2,(H,7,8,9);/q;+1/p-1
• InChI Key： LLLJQYKPVYUIGX-UHFFFAOYSA-M
• SMILES： ClCCCC(O)S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 209.97300
• Monoisotopic Mass: 209.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8A^2

Experimental Properties

• PSA: 85.81000
• LogP: 0.94980

Sodium 4-Chloro-1-hydroxybutanesulfonate Security Information

• Hazard Category Code： 22-36-43
• Safety Instruction： S22-S26-S36/37
• Hazardous Material Identification：
• Safety Term：S22-S26-S36/37
• Risk Phrases：R22; R36; R43

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Sodium 4-Chloro-1-hydroxybutanesulfonate

Sodium 4-Chloro-1-hydroxybutanesulfonate (CAS No. 54322-20-2): An Overview and Recent Advances

Sodium 4-Chloro-1-hydroxybutanesulfonate (CAS No. 54322-20-2) is a versatile compound with significant applications in various fields, including pharmaceuticals, biotechnology, and environmental science. This compound is characterized by its unique chemical structure, which includes a chloro group, a hydroxy group, and a sulfonate group, making it highly reactive and functional in numerous chemical reactions.

The molecular formula of Sodium 4-Chloro-1-hydroxybutanesulfonate is C₄H₈ClNaO₃S, and its molecular weight is approximately 196.67 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water. Its solubility and reactivity make it an ideal candidate for use in various chemical processes and formulations.

In the pharmaceutical industry, Sodium 4-Chloro-1-hydroxybutanesulfonate has gained attention for its potential as an intermediate in the synthesis of drugs. Recent studies have explored its role in the development of new therapeutic agents, particularly those targeting metabolic disorders and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound as a key intermediate in the synthesis of a novel anti-inflammatory drug that showed promising results in preclinical trials.

The unique chemical structure of Sodium 4-Chloro-1-hydroxybutanesulfonate also makes it valuable in biotechnological applications. Researchers have utilized this compound to develop new methods for the synthesis of bioactive molecules and to enhance the efficiency of biocatalytic processes. A notable example is a study published in the Bioorganic & Medicinal Chemistry Letters, which demonstrated the use of this compound as a substrate for enzymatic reactions, leading to the production of high-value chemicals with improved yields and selectivity.

In environmental science, Sodium 4-Chloro-1-hydroxybutanesulfonate has been investigated for its potential in water treatment processes. Its ability to form stable complexes with metal ions makes it useful in removing heavy metals from contaminated water sources. A recent study published in the Journal of Hazardous Materials reported that this compound effectively reduced the concentration of lead and cadmium ions in wastewater, making it a promising candidate for environmental remediation efforts.

The safety profile of Sodium 4-Chloro-1-hydroxybutanesulfonate has also been extensively studied. Toxicological assessments have shown that it has low toxicity when used under controlled conditions. However, proper handling and storage practices are essential to ensure safety and prevent any potential hazards. Guidelines for safe handling and storage are available from regulatory bodies such as OSHA and EPA.

In conclusion, Sodium 4-Chloro-1-hydroxybutanesulfonate (CAS No. 54322-20-2) is a multifunctional compound with diverse applications across various industries. Its unique chemical properties make it an invaluable resource for researchers and scientists working on new drug development, biotechnological processes, and environmental remediation. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.